Cas no 1508965-18-1 (ethyl 2-(1-amino-4-methylcyclohexyl)acetate)

• Product Name: ethyl 2-(1-amino-4-methylcyclohexyl)acetate
• CAS No: 1508965-18-1
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD23782395
• CID: 5683558
• PubChem ID: 79849388
• Update Time: 2023-11-24

ethyl 2-(1-amino-4-methylcyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 1-amino-4-methyl-, ethyl ester
• EN300-26000417
• AKOS018408197
• ethyl 2-(1-amino-4-methylcyclohexyl)acetate
• 1508965-18-1

• MDL： MFCD23782395
• Inchi： 1S/C11H21NO2/c1-3-14-10(13)8-11(12)6-4-9(2)5-7-11/h9H,3-8,12H2,1-2H3
• InChI Key： AOBWRBMKUNQTQN-UHFFFAOYSA-N
• SMILES： C1(N)(CC(OCC)=O)CCC(C)CC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.965±0.06 g/cm3(Predicted)
• Boiling Point: 259.8±13.0 °C(Predicted)
• pka: 9.63±0.70(Predicted)